5-Methoxy-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one HCl

• IUPAC Name: 6-methoxy-3-piperidin-4-yl-1H-benzimidazol-2-one;hydrochloride
• InChI: InChI=1S/C13H17N3O2.ClH/c1-18-10-2-3-12-11(8-10)15-13(17)16(12)9-4-6-14-7-5-9;/h2-3,8-9,14H,4-7H2,1H3,(H,15,17);1H
• InChI Key: DRKPUABONJIUFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C(=O)N2)C3CCNCC3.Cl
• Molecular Formula: C13H18ClN3O2
• Molecular Weight: 283.75 g/mol

Description

5-Methoxy-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one HCl, also known as Pimavanserin, is a selective serotonin inverse agonist and antagonist with high affinity for 5-HT2A receptors. It was first synthesized in 2003 and has since been studied for its potential use in treating various neurological and psychiatric disorders.

Scientific Research Applications

• Neuropharmacological Research :

  • It has been studied for its potential as a dual serotonin receptor antagonist. In a study, derivatives of this compound showed antagonism on the cyclic adenosine monophosphate and inositol monophosphate signaling pathways of serotonin receptors. This research suggests its application in neuropharmacological studies (Deau et al., 2015).

• Corrosion Inhibition :

  • Benzimidazole derivatives, including structures similar to 5-Methoxy-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one HCl, have been investigated for their effectiveness in corrosion inhibition. These compounds showed significant inhibition efficiency for N80 steel in hydrochloric acid, indicating their potential in industrial applications related to corrosion prevention (Yadav et al., 2016).

• Antitubercular Activity :

  • Derivatives of 5-chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazole-2(3H)-one have shown promise as antitubercular agents. These compounds were synthesized and screened for their activity against mycobacterium species, revealing significant antitubercular potential (Raju et al., 2020).

• Cancer Research :

  • In the context of cancer research, derivatives of this compound have been investigated as potential anaplastic lymphoma kinase inhibitors. These compounds displayed properties that could be relevant in the development of new cancer treatments (Teffera et al., 2013).

• Anti-Inflammatory Research :

  • Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives have been explored for their anti-inflammatory properties. Some of these compounds exhibited potent inhibitory activity on NO and TNF-α production in LPS-stimulated RAW 264.7 macrophages, suggesting their potential use as anti-inflammatory agents (Li et al., 2015).